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Compound of Interest

5-Amino-3-methylisothiazole
Compound Name:
hydrochloride

Cat. No.: B023207

An In-depth Technical Guide to the Chemical Properties of 5-Amino-3-methylisothiazole
Hydrochloride

Introduction

5-Amino-3-methylisothiazole hydrochloride (CAS No: 52547-00-9) is a heterocyclic amine
salt that serves as a crucial building block in various fields of chemical synthesis.[1] Its
structural motif is incorporated into a range of functionally diverse molecules. For drug
development professionals and researchers, it is a key precursor for the synthesis of targeted
therapeutic agents, including Matrix Metalloproteinase-12 (MMP12) inhibitors and Aurora
kinase inhibitors.[2] Furthermore, it is utilized in the development of N-Heterocyclic indolyl
glyoxylamides as potential anticancer agents.[2] In the agrochemical sector, it functions as an
important intermediate for creating new crop protection agents.[3] This guide provides a
comprehensive overview of its chemical properties, experimental protocols, and key
applications.

Chemical and Physical Properties

5-Amino-3-methylisothiazole hydrochloride is typically a yellow to red-brown powder.[4] It is
characterized by a high melting point, recorded at 300 °C, which is indicative of its salt-like
nature and stable crystalline structure.[2][4][5][6] While one source indicates a boiling point of
120.7°C at 760 mmHg, this is unusually low for a salt with such a high melting point and may
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refer to the free base or a different experimental condition.[4] The compound is stable under
normal storage conditions.[7]

Table 1: Physicochemical Properties of 5-Amino-3-methylisothiazole Hydrochloride

Property Value Reference
CAS Number 52547-00-9 [1][518][°]
Molecular Formula CaHeN2S - HCI (or C4H7CIN2S)  [1][5][8][10]
Molecular Weight 150.63 g/mol [11161191[10]
Appearance Yellow to red-brown powder [4]

Melting Point 300 °C (lit.) [2][4][5][6]
EINECS Number 257-997-2 [5]6]

MDL Number MFCDO00012716 [1]

1S/C4H6N2S.CIH/c1-3-2-
InChl [10]
4(5)7-6-3;/h2H,5H2,1H3;1H

ZRTGHKVPFXNDHE-
InChlKey
UHFFFAOYSA-N
SMILES CI[H].Cclcc(N)snl [10]

| Impurities | May contain ~10% Ammonium Chloride (NH4Cl) [[11] |

Spectroscopic Data

Spectroscopic analysis is fundamental for the structural elucidation and purity assessment of 5-
Amino-3-methylisothiazole hydrochloride. Nuclear Magnetic Resonance (NMR)
spectroscopy is a key analytical technique.

Table 2: NMR Spectroscopic Data
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Chemical Shift (8)

Nucleus Solvent Reference
pPpm
6 6.23 (s, 1H); 2.32

1H NMR DMSO-ds [3]
(s, 3H)

| 3C NMR | DMSO-de | Data for the cation is available in spectral databases. |[12] |

Note: The 'H NMR data is from a patent where the material was used as a starting reactant
and may contain impurities.[3]

Experimental Protocols
Synthesis of 5-Amino-3-methylisothiazole Hydrochloride

The synthesis of 5-Amino-3-methylisothiazole can be achieved via the oxidative cyclization of
B-iminothiobutyramide. The resulting free base is then converted to its hydrochloride salt.[13]

Methodology:

e Reaction Setup: To an ice-cooled solution of hydrogen peroxide (30% w/v; 7 cc) in 2 N
hydrochloric acid (10 cc), slowly add powdered (3-iminothiobutyramide (2.32 g) with
continuous stirring.[13]

o Temperature Control: Maintain the reaction temperature below 40°C during the addition.[13]
« Filtration: After the addition is complete, filter the resulting solution.[13]
» Basification: Make the filtrate alkaline with a 50% aqueous sodium hydroxide solution.[13]

o Extraction: Extract the aqueous solution with diethyl ether (7 x 25 cc).[13] The ether extracts
should be washed with a ferrous sulfate solution to remove any residual peroxide.[13]

e Drying: Dry the combined ether extracts over anhydrous magnesium sulfate.[13]

o Precipitation of Hydrochloride Salt: Saturate the dried ether solution with dry hydrogen
chloride gas. This will precipitate the 5-Amino-3-methylisothiazole hydrochloride salt.[13]
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« [solation: Collect the precipitated solid by filtration, wash with a non-polar solvent like
hexane, and dry under vacuum to yield the final product.[3][13]
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Figure 1: Synthesis Workflow for 5-Amino-3-methylisothiazole
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Figure 2: Applications of 5-Amino-3-methylisothiazole Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

